5-Fluoro-2-methylbenzothiazole
Overview
Description
5-Fluoro-2-methylbenzothiazole is a chemical compound with the empirical formula C8H6FNS . It has a molecular weight of 167.20 . This compound is used in laboratory settings and for the synthesis of other substances .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzothiazole ring with a fluorine atom at the 5-position and a methyl group at the 2-position . The SMILES string representation of this compound isCc1nc2cc(F)ccc2s1 . Physical And Chemical Properties Analysis
This compound has a boiling point of 110-112 °C at 7 mmHg and a density of 1.256 g/mL at 25 °C . Its refractive index is 1.584 . Other properties such as its molar refractivity, polar surface area, and polarizability can be found on ChemSpider .Scientific Research Applications
Thermochemical Properties
A study by Silva et al. (2018) focused on the thermochemical properties of 5-fluoro-2-methylbenzothiazole (FMBT). The researchers used calorimetric techniques and computational calculations to analyze the energetic aspects of FMBT in both condensed and gaseous states. They determined the standard molar enthalpies of formation of FMBT in the liquid phase and calculated the corresponding enthalpies of formation in the gaseous phase, providing valuable data for understanding the compound's energetic behavior (Silva, Gonçalves, & Silva, 2018).
Potential in Cancer Imaging
Wang et al. (2006) explored the potential of fluorinated 2-arylbenzothiazoles, including derivatives of this compound, as novel probes for positron emission tomography (PET) imaging in cancers. They synthesized carbon-11 labeled fluorinated 2-arylbenzothiazoles, which showed inhibitory activity against various cancer cell lines, suggesting their use in PET imaging for tyrosine kinase in cancers (Wang et al., 2006).
Antitumor Properties
Hutchinson et al. (2001) synthesized a series of mono- and difluorinated 2-(4-amino-3-substituted-phenyl)benzothiazoles, including this compound derivatives. They found these compounds to be potently cytotoxic in vitro against specific human breast cancer cell lines, indicating their potential as antitumor agents (Hutchinson et al., 2001).
Role in Bioactivation and Deactivation
Tan et al. (2011) investigated the role of specific cytochrome P450 enzymes in mediating the antitumor activity of benzothiazole compounds, including this compound. Their results indicated that certain P450 isoforms are crucial for the bioactivation of these compounds, suggesting their importance in benzothiazole-mediated antitumor mechanisms (Tan et al., 2011).
Mechanism of Action
Safety and Hazards
This compound is classified as a combustible liquid (Category 4, H227) according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) . It has a flash point of 85 °C . Personal protective equipment such as N95 dust masks, eyeshields, and gloves are recommended when handling this substance .
properties
IUPAC Name |
5-fluoro-2-methyl-1,3-benzothiazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6FNS/c1-5-10-7-4-6(9)2-3-8(7)11-5/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LDBFGRGBYVULTJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(S1)C=CC(=C2)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6FNS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50344502 |
Source
|
| Record name | 5-Fluoro-2-methylbenzothiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50344502 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
399-75-7 |
Source
|
| Record name | 5-Fluoro-2-methylbenzothiazole | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=399-75-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Fluoro-2-methylbenzothiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50344502 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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